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Compound of Interest

DOWEX MONOSPHERE C-400
H(+)-FORM STRO

Cat. No.: B1181437

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for determining the
operating capacity of DOWEX MONOSPHERE C-400, a uniform particle size, strong acid
cation exchange resin. This resin is designed for various applications, including industrial and
home water softening. Its high regeneration efficiency and robust mechanical and oxidative
stability make it a reliable choice for demanding applications.

Introduction to Operating Capacity

The total capacity of an ion exchange resin is a theoretical value representing the total number
of exchangeable ions per unit volume or weight of resin. However, the operating capacity is the
practical, achievable capacity under specific operational conditions. It is a more critical
parameter for process design and optimization as it reflects the actual performance of the resin
in a given application.[1] The operating capacity is influenced by several factors, including:

« Influent Water Composition: The concentration and type of ions to be removed.
» Service Flow Rate: The velocity at which the fluid passes through the resin bed.

e Regenerant Type, Concentration, and Level: The chemical used to restore the resin's
capacity and the efficiency of the regeneration process.
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e Bed Depth: The height of the resin column.
o Temperature: The operating temperature of the system.

o Endpoint Leakage: The maximum acceptable concentration of the target ion in the effluent.

Physical and Chemical Properties of DOWEX
MONOSPHERE C-400

A summary of the key physical and chemical properties of DOWEX MONOSPHERE C-400 is
provided in the table below.

Property Value

Resin Type Strong Acid Cation
Matrix Polystyrene-DVB, gel
Functional Group Sulfonic Acid

Total Exchange Capacity (min.) 2.2 eq/L

lonic Form (as shipped) Na+

Maximum Operating Temperature 130°C (265°F)

pH Range 0-14

Table 1: Physical and Chemical Properties of DOWEX MONOSPHERE C-400.[2]

Recommended Operating Conditions

For optimal performance, the following operating conditions are recommended for DOWEX
MONOSPHERE C-400.
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Parameter Recommended Value
Minimum Bed Depth 700 mm (2.4 ft)
Service/Fast Rinse Flow Rate 5-100 m/h (2-40 gpm/ft?)
Backwash Flow Rate ~10 m/h (2-4 gpm/ft2)
Regenerant (NaCl) Concentration 5-25%

Total Rinse Water 2-5 Bed Volumes

Table 2: Recommended Operating Conditions for DOWEX MONOSPHERE C-400.[2]

Experimental Protocol for Determining Operating
Capacity

This protocol outlines the steps to experimentally determine the operating capacity of DOWEX
MONOSPHERE C-400 for a specific application, such as water softening. The method involves
saturating a column of the resin with a solution of known hardness and monitoring the effluent
concentration until a predetermined breakthrough point is reached.

Materials and Equipment

e Glass or acrylic chromatography column (minimum bed depth 700 mm)
« DOWEX MONOSPHERE C-400 resin
» Peristaltic pump or equivalent for controlled flow

« Influent solution with a known concentration of hardness ions (e.g., CaClz and MgClz
solution)

o Standardized EDTA solution for hardness titration
e pH meter and conductivity meter

o Appropriate glassware (beakers, graduated cylinders, flasks)
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¢ Deionized water

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DOWEX
MONOSPHERE C-400: Calculating Operating Capacity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1181437#calculating-the-operating-
capacity-of-dowex-monosphere-c-400]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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